Cas no 745070-61-5 (Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-)

• Product Name: Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-
• CAS No: 745070-61-5
• MF: C₂₁H₃₃N₃O₃
• MW: 375.505025625229
• CID: 560686
• PubChem ID: 53421640
• Update Time: 2025-04-19

Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(2,2-dimethylpropionylamino)benzene
• 1,3,5-TRIS(2,2-DIMETHYLPROPANAMIDO)BENZENE
• N-[3,5-bis(2,2-dimethylpropanoylamino)phenyl]-2,2-dimethylpropanamide
• CGX 386
• DTXSID6075437
• IRGACLEAR XT 386
• SCHEMBL23441
• Propanamide, N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-
• Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-
• NS00076893
• Q27284392
• UNII-N1YOS8E19Y
• Propanamide, N,N',N''-1,3,5-benzenetriyltris(2,2-dimethyl-
• N,N',N''-1,3,5-BENZENETRIYLTRIS(2,2-DI-METHYLPROPANAMIDE)
• N,N',N-1,3,5-BENZENETRIYLTRIS(2,2-DIMETHYLPROPANAMIDE)
• 745070-61-5
• N1YOS8E19Y
• CPEULHAPWXMDDV-UHFFFAOYSA-N
• DB-301017

• Inchi： 1S/C21H33N3O3/c1-19(2,3)16(25)22-13-10-14(23-17(26)20(4,5)6)12-15(11-13)24-18(27)21(7,8)9/h10-12H,1-9H3,(H,22,25)(H,23,26)(H,24,27)
• InChI Key： CPEULHAPWXMDDV-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=C(C=C(C=1)NC(C(C)(C)C)=O)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 375.25219192g/mol
• Monoisotopic Mass: 375.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.7
• Topological Polar Surface Area: 87.3Ų